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This guide provides crucial safety protocols and logistical information for laboratory personnel
working with biological materials, focusing on the appropriate use of Personal Protective
Equipment (PPE) and waste disposal procedures for Biosafety Level 1 (BSL-1) and Biosafety
Level 2 (BSL-2) environments. Adherence to these guidelines is essential to protect
researchers from potential hazards and prevent contamination of the work environment.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical for minimizing exposure to biological agents.
The required PPE varies depending on the Biosafety Level of the laboratory.

Table 1: Personal Protective Equipment (PPE) Requirements for BSL-1 and BSL-2
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PPE Item

Biosafety Level 1 (BSL-1)

Biosafety Level 2 (BSL-2)

Lab Coat/Gown

Recommended to prevent
contamination of personal
clothing.[1][2]

Required. Must be worn when
working with hazardous
materials.[2][3][4] Solid-front or
wrap-around gowns are
necessary for procedures with

splash potential.

Gloves

Required when handling

biological materials.[1][2]

Required when handling
infectious materials,
contaminated surfaces, or
equipment.[3][5] Double
gloving may be necessary for

certain procedures.

Eye Protection

Required when there is a
potential for splashes or sprays
of microorganisms or other

hazardous materials.[1]

Required. Goggles or a face
shield must be used for
anticipated splashes or sprays
of infectious materials to the
face.[2][6]

As needed, based on risk

Required in addition to goggles

for procedures that can

Face Shield
assessment. generate splashes or aerosols
of infectious materials.[6]
Closed-toe Shoes Required. Required.[2]

Experimental Protocols: Donning and Doffing of

PPE

The correct sequence for putting on (donning) and taking off (doffing) PPE is vital to prevent

self-contamination.

Donning PPE Protocol:
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o Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand
sanitizer.[7]

e Gown: Put on a lab coat or gown, ensuring it covers the torso from neck to knees and arms
to the end of the wrists. Fasten it at the back of the neck and waist.[7][8]

e Mask or Respirator (if required for BSL-2): Secure ties or elastic bands at the middle of the
head and neck. The mask should fit snugly over the nose, mouth, and chin.[7][8]

o Eye Protection: Put on safety glasses, goggles, or a face shield.[7][8]
e Gloves: Don gloves, ensuring they extend to cover the wrist of the isolation gown.[7][9]
Doffing PPE Protocol:

The outside of PPE is considered contaminated. Remove PPE carefully to avoid contact with
the contaminated surfaces.

o Gloves: Grasp the outside of one glove with the opposite gloved hand and peel it off. Hold
the removed glove in the still-gloved hand. Slide the fingers of the ungloved hand under the
remaining glove at the wrist and peel it off over the first glove. Discard both gloves in a
biohazard waste container.[7][8]

e Hand Hygiene: Perform hand hygiene.[10]

o Gown: Unfasten the gown ties. Pull the gown away from the neck and shoulders, touching
only the inside of the gown. Turn the gown inside out as it is removed, fold or roll it into a
bundle, and discard it in a biohazard waste container.[7][8][10]

e Hand Hygiene: Perform hand hygiene.[10]

o Eye Protection: Remove eye protection by handling the headband or earpieces from the
back of the head. Place reusable eye protection in a designated container for reprocessing
or discard disposable items in the appropriate waste container.[7][10]

e Hand Hygiene: Perform hand hygiene.[10]
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e Mask or Respirator (if worn): Grasp the bottom ties or elastics, then the top ones, and
remove without touching the front of the mask. Discard in a biohazard waste container.[10]

» Final Hand Hygiene: Perform thorough hand hygiene.[7]

Doffing PPE

Remove Gloves }——{ Perform Hand Hygiene }—r ——{ Perform Hand Hygiene }—» Remove Eye Protection H Perform Hand Hygiene }—»
Perform Hand Hygiene H Put on Gown/Lab Coat }—r Put on Mask/Respirator (if needed) }—» Put on Eye Protection }——{ Put on Gloves ‘

Remove Gown/Lab Coat

Remove Mask/Respirator (if worn) H Perform Hand Hygiene

Click to download full resolution via product page

Figure 1. Procedural workflow for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans

Proper disposal of biological waste is crucial to prevent the spread of contamination. Waste
must be segregated and decontaminated before final disposal.

Table 2: Biological Waste Disposal Plan for BSL-1 and BSL-2
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Waste Type

BSL-1 Disposal Procedure

BSL-2 Disposal Procedure

Solid Waste (e.qg., petri dishes,
culture flasks, gloves, paper

towels)

Collect in biohazard bags
within a leak-proof, lidded
container. Decontaminate by
autoclaving or chemical
disinfection before disposing
with regular trash.[11][12]

Collect in red biohazard bags
within a rigid, leak-proof,
puncture-resistant container
with a lid. Decontamination,
typically by autoclaving, is
required before disposal.[13]
[14]

Liquid Waste (e.g., cell

cultures, media)

Decontaminate with a suitable
chemical disinfectant (e.g.,
10% bleach solution for a 30-
minute contact time) before
disposal down the sanitary

sewer.[12]

Decontaminate via autoclaving
or chemical disinfection with an
appropriate disinfectant before
disposal.[15][16]

Sharps (e.g., needles,
scalpels, Pasteur pipettes,

contaminated broken glass)

Collect in a designated,
puncture-resistant, leak-proof
sharps container labeled with
the biohazard symbol.[13]
Decontaminate by autoclaving

before disposal.

Collect in a designated,
puncture-resistant, leak-proof
sharps container. The
container must be closed when
not in immediate use and
should not be filled more than
three-quarters full.
Decontamination by

autoclaving is required.[3][15]

Waste Disposal Protocol:

o Segregation: At the point of generation, separate biological waste from general and chemical

waste.

e Containment:

o Solids: Place in a container lined with an autoclave-safe biohazard bag.

o Liquids: Collect in a leak-proof container. For BSL-1, a chemical disinfectant can be added

directly to the collection flask.[12]
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o Sharps: Immediately place in a designated sharps container.[3]

e Decontamination:

o Autoclaving: The most common method for decontaminating solid and liquid biological
waste. Ensure proper validation and monitoring of autoclave cycles.

o Chemical Disinfection: Used for liquid waste and surface decontamination. The choice of
disinfectant depends on the biological agent.

» Final Disposal:

o After decontamination, most BSL-1 and BSL-2 waste can be disposed of as regular trash
or poured down the drain, in accordance with institutional and local regulations.

o Sharps containers, once decontaminated, are typically handled by a professional
biohazardous waste disposal service.
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Figure 2. Logical relationship for the disposal plan of biological waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15981276?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

